Cas no 130964-19-1 (5-Isoquinolinesulfonamide,N-[2-[[3-[4-(dimethylamino)phenyl]-2-propenyl]amino]ethyl]-)

• Product Name: 5-Isoquinolinesulfonamide,N-[2-[[3-[4-(dimethylamino)phenyl]-2-propenyl]amino]ethyl]-
• CAS No: 130964-19-1
• MF: C₂₂H₂₆N₄O₂S
• MW: 410.532443523407
• CID: 1226899
• Update Time: 2024-08-05

5-Isoquinolinesulfonamide,N-[2-[[3-[4-(dimethylamino)phenyl]-2-propenyl]amino]ethyl]- Chemical and Physical Properties

Names and Identifiers

• 5-Isoquinolinesulfonamide,N-[2-[[3-[4-(dimethylamino)phenyl]-2-propenyl]amino]ethyl]-
• 5-Isoquinolinesulfonamide, N-[2-[[3-[4-(dimethylamino)phenyl]-2-propen-1-yl]amino]ethyl]-

• Inchi： 1S/C22H26N4O2S/c1-26(2)20-10-8-18(9-11-20)5-4-13-23-15-16-25-29(27,28)22-7-3-6-19-17-24-14-12-21(19)22/h3-12,14,17,23,25H,13,15-16H2,1-2H3
• InChI Key： ZHVRCBQJNQSTKG-UHFFFAOYSA-N
• SMILES： C1C2=C(C(S(NCCNCC=CC3=CC=C(N(C)C)C=C3)(=O)=O)=CC=C2)C=CN=1

Computed Properties

• Exact Mass: 410.17788

Experimental Properties

• Density: 1.234±0.06 g/cm3(Predicted)
• Boiling Point: 637.8±65.0 °C(Predicted)
• PSA: 74.33
• pka: 10.44±0.50(Predicted)